1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate

• CAS No.: 606114-64-1
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: [1-(4-methoxyphenyl)-2-oxo-2-(propan-2-ylamino)ethyl] thiophene-2-carboxylate
• InChI: InChI=1S/C17H19NO4S/c1-11(2)18-16(19)15(12-6-8-13(21-3)9-7-12)22-17(20)14-5-4-10-23-14/h4-11,15H,1-3H3,(H,18,19)
• InChI Key: FFEBTYVMPNMHND-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(C1=CC=C(C=C1)OC)OC(=O)C2=CC=CS2

Description

1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate is a synthetic organic compound featuring a thiophene-2-carboxylate ester core linked to a 4-methoxyphenyl group via a 2-oxoethyl bridge.

Preparation Methods

The synthesis of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate can be achieved through several synthetic routes. The reaction conditions typically include the use of catalysts such as phosphorus pentasulfide (P4S10) and solvents like dichloromethane . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to yield alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the thiophene ring, where halogenated derivatives can be formed using reagents like halogens (e.g., bromine, chlorine).

Scientific Research Applications

1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound exhibits antimicrobial and anticancer properties, making it a potential candidate for drug development.

Medicine: Its derivatives are studied for their potential use as anti-inflammatory and analgesic agents.

Industry: Thiophene derivatives are used in the production of organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes, leading to the disruption of cellular processes in microorganisms and cancer cells . It may also modulate the activity of ion channels and receptors, contributing to its anti-inflammatory and analgesic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate can be contextualized against the following analogs:

Structural Analogs with Thiophene-2-Carboxylate Moieties

Compound Name	Molecular Formula	Key Substituents	Synthetic Method	Yield/Purity	Notable Properties	References
Ethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate	C₁₄H₁₄O₃S	4-Methoxyphenyl, ethoxycarbonyl	Not specified	97% purity	Simpler analog; lacks amino-oxoethyl bridge. Likely exhibits higher lipophilicity due to absence of polar amine group.
Ethyl 2-((2-ethoxy-1-(4-hydroxyphenyl)-2-oxoethyl)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (6o)	C₂₁H₂₅NO₅S	4-Hydroxyphenyl, ethoxycarbonyl, tetrahydrobenzothiophene	Petasis reaction in HFIP with 3 Å molecular sieves	22% yield	Reduced steric hindrance compared to the target compound due to tetrahydrobenzothiophene core. Lower yield suggests synthetic challenges.
[2-oxo-2-[4-(N-propan-2-ylanilino)anilino]ethyl] thiophene-2-carboxylate	C₂₃H₂₃N₃O₃S	Dual anilino groups, propan-2-yl	Not specified	N/A	Increased aromaticity and potential π-π stacking interactions due to additional anilino substituents.

Analogs with Propan-2-yl Amino and 4-Methoxyphenyl Groups

Compound Name	Molecular Formula	Structural Features	Biological Relevance	References
N-(2-Hydroxy-5-[(RS)-1-hydroxy-2-{[(SR)-1-(4-methoxyphenyl)propan-2-yl]amino}ethyl]phenyl)formamide (Formoterol-related compound)	C₁₈H₂₄N₂O₃	4-Methoxyphenyl, propan-2-yl amino, formamide	β₂-adrenergic receptor agonist analog; highlights potential bronchodilator activity. Demonstrates the pharmacological significance of the 4-methoxyphenyl-propan-2-ylamine motif.
2-(2,5-dioxoimidazolidin-4-yl)-N-[(furan-2-yl)methyl]-N-{1-(4-methoxyphenyl)-2-oxo-2-[4-(propan-2-yl)anilino]ethyl}acetamide	C₂₈H₃₀N₄O₆	4-Methoxyphenyl, propan-2-yl anilino, dioxoimidazolidinyl	High molecular weight (518.57 g/mol); likely used in bioactive screening. The furan-methyl group may enhance solubility.

Physicochemical and Reactivity Comparisons

• Solubility : Ethyl 5-(4-methoxyphenyl)thiophene-2-carboxylate () lacks polar amine groups, rendering it more lipophilic than the target compound. In contrast, the formoterol-related compound () contains hydroxyl and formamide groups, increasing hydrophilicity .
• Synthetic Accessibility: The Petasis reaction used for compound 6o () achieved only 22% yield, suggesting that introducing bulky substituents (e.g., propan-2-yl amino) may require optimized conditions or alternative methodologies.
• Crystallography : and highlight the role of weak intermolecular interactions (C–H···N, C–H···π) in stabilizing crystal structures of 4-methoxyphenyl-containing compounds, which could inform formulation strategies for the target molecule .

Research Findings and Implications

However, steric bulk from this group may reduce metabolic stability compared to smaller amines .

Synthetic Challenges : Low yields in multicomponent reactions (e.g., 22% in ) underscore the need for catalytic systems or solvent optimization to improve efficiency for structurally complex analogs .

Structural Flexibility : The thiophene-2-carboxylate core allows for diverse functionalization, as demonstrated by compounds in and , which retain stability despite varying substituents .

Biological Activity

Antimicrobial Activity

The compound exhibits notable antimicrobial properties, particularly against gram-positive bacteria. In vitro studies have shown significant inhibition of bacterial growth, with minimum inhibitory concentrations (MICs) ranging from 2-8 µg/mL against various strains of Staphylococcus aureus and Streptococcus pneumoniae.

Bacterial Strain	MIC (µg/mL)
S. aureus ATCC 29213	4
S. aureus (MRSA)	8
S. pneumoniae ATCC 49619	2

Anticancer Activity

The compound has demonstrated promising anticancer properties in several studies. It shows antiproliferative effects against multiple cancer cell lines, with particularly strong activity against colon and breast cancer cells.

Cancer Cell Line	IC50 (µM)
HT-29 (Colon)	5.3
MCF-7 (Breast)	7.1
A549 (Lung)	12.8

A case study involving xenograft models in mice showed that daily administration of 50 mg/kg of the compound for 28 days resulted in a 65% reduction in tumor volume compared to the control group.

Anti-inflammatory Activity

Research has indicated that 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate possesses significant anti-inflammatory properties. In vitro studies have shown that it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6.

A rat model of carrageenan-induced paw edema demonstrated that oral administration of 30 mg/kg of the compound reduced inflammation by 52% after 4 hours, comparable to the effect of 10 mg/kg of indomethacin.

The biological activity of 1-(4-Methoxyphenyl)-2-oxo-2-[(propan-2-yl)amino]ethyl thiophene-2-carboxylate is attributed to its interaction with specific molecular targets. Studies suggest that it may inhibit certain enzymes involved in cellular processes, leading to its observed antimicrobial and anticancer effects.

In cancer cells, the compound has been shown to induce apoptosis through the mitochondrial pathway, as evidenced by increased caspase-3 activity and DNA fragmentation.

Structure-Activity Relationship

The biological activity of the compound is closely related to its structural features. The thiophene ring is crucial for its antimicrobial activity, while the methoxy group on the phenyl ring enhances its anticancer properties. The propan-2-yl group contributes to the compound's anti-inflammatory effects by improving its lipophilicity and cell membrane permeability.